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Propane (CsHs), a three-carbon alkane, serves as a fundamental building block in chemical
synthesis and a key component of liquefied petroleum gas (LPG).[1] While ubiquitous in its
natural isotopic abundance, propane labeled with the stable, non-radioactive isotope Carbon-
13 (3C) at a specific position—Propane (1-13C)—transforms it from a simple hydrocarbon into a
powerful analytical probe. The strategic placement of the heavier 13C isotope on one of the
terminal methyl groups allows researchers to trace the molecule's journey through complex
chemical and biological systems with remarkable precision.

This guide provides a comprehensive overview of the core properties, analytical
methodologies, and critical applications of Propane (1-13C). The information herein is
synthesized to support professionals in leveraging this isotopologue for advanced research in
metabolic tracing, mechanistic elucidation, and environmental science.

Physicochemical and Isotopic Properties

The introduction of a single 13C atom results in a negligible change to the bulk physicochemical
properties of propane, allowing it to serve as a true tracer. However, its molecular weight is
distinctly different, a critical feature for mass-based analytical techniques.
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Property Value Source

IUPAC Name (1-13C)propane PubChem|[2]

Synonyms Propane-1-13C, (1-3C)propane  PubChem][2]

CAS Number 17251-65-9 ChemicalBook][3]

Molecular Formula 13CH312CH212CHs Cambridge Isotope
Laboratories, Inc.[4]

Molecular Weight 45.09 g/mol PubChem|[2]

Exact Mass 45.065955091 Da PubChem[2]

Physical State

Gas at standard temperature

and pressure

China Isotope[5]

Melting Point

-188 °C (lit.)

ChemicalBook[3]

Boiling Point

-42.1 °C (lit.)

ChemicalBook][3]

Isotopic Purity

Typically =99 atom % 13C

Cambridge Isotope

Laboratories, Inc.[6]

Chemical Purity

Typically >98%

Cambridge Isotope

Laboratories, Inc.[4][7]

Spectroscopic and Analytical Characterization

The utility of Propane (1-13C) is realized through modern analytical techniques that can

differentiate between isotopes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is a primary tool for verifying the position of the isotopic label. In

unlabeled propane, the symmetry of the molecule results in two distinct signals: one for the two

equivalent terminal methyl (CHs) carbons and one for the central methylene (CHz) carbon.[8][9]

e C1 (Terminal Carbons): Chemical shift (d) around 16.4 ppm.

e C2 (Central Carbon): Chemical shift () around 17.1 ppm (relative to TMS).
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For Propane (1-13C), the signal corresponding to the labeled terminal carbon (C1) is
dramatically enhanced due to the high isotopic enrichment (typically 99%) compared to the
natural abundance of 13C (1.1%). This provides unambiguous confirmation of the label's
position. The analysis of coupling constants between the 13C nucleus and adjacent protons (1J,
2J, 3J) can provide further structural confirmation.[10]

Mass Spectrometry (MS) and Position-Specific Isotope
Analysis (PSIA)

Mass spectrometry is central to the application of Propane (1-13C) in tracer studies. The labeled
molecule and its fragments will have a mass-to-charge ratio (m/z) that is one unit higher than
their unlabeled counterparts, allowing them to be tracked.

A more advanced application is Position-Specific Isotope Analysis (PSIA), which measures the
13C distribution within the propane molecule.[11][12] This technique is invaluable in
geochemistry for determining the origin and thermal history of natural gas.[12] By analyzing the
isotopic composition of fragment ions in a high-resolution mass spectrometer, one can
differentiate the 13C abundance at the terminal versus the central carbon positions. This "site-
preference" provides a unique signature related to the molecule's formation mechanism.[11]
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Isotopic Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Propane - Wikipedia [en.wikipedia.org]

. Propane (1-13C) | C3H8 | CID 12314535 - PubChem [pubchem.ncbi.nim.nih.gov]
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e 11. researchgate.net [researchgate.net]
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¢ To cite this document: BenchChem. [Introduction: The Significance of Isotopic Labeling in
Propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106126/docs#introduction-the-significance-of-
isotopic-labeling-in-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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